Cas no 71411-75-1 (4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo-)

4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo- structure
71411-75-1 structure
Product Name:4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo-
CAS No:71411-75-1
MF:C12H21N3OS
MW:255.379641294479
CID:578400
PubChem ID:3018112
Update Time:2025-04-19

4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo-
    • 6-amino-2,3-dihydro-5-octyl-2-thioxo-1H-pyrimidin-4-one
    • 6-amino-5-octyl-2-sulfanylidene-1H-pyrimidin-4-one
    • 6-amino-5-octyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • 71411-75-1
    • NS00062249
    • DTXSID20991749
    • EINECS 275-380-6
    • 6-Amino-5-octyl-2-sulfanylpyrimidin-4-ol
    • Inchi: 1S/C12H21N3OS/c1-2-3-4-5-6-7-8-9-10(13)14-12(17)15-11(9)16/h2-8H2,1H3,(H4,13,14,15,16,17)
    • InChI Key: GQSSHZFLZUFCRK-UHFFFAOYSA-N
    • SMILES: S=C1NC(C(=C(N)N1)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 255.14073
  • Monoisotopic Mass: 255.140533
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.2
  • Surface Charge: 0
  • Tautomer Count: 17
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.14
  • Refractive Index: 1.571
  • PSA: 67.15
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